Cas no 229957-49-7 (Fmoc-l-threonine Monohydrate)

• Product Name: Fmoc-l-threonine Monohydrate
• CAS No: 229957-49-7
• MF: C₁₉H₂₁NO₆
• MW: 359.37314581871
• MDL: MFCD00792901
• CID: 1415774
• PubChem ID: 45073231
• Update Time: 2025-11-06

Fmoc-l-threonine Monohydrate Chemical and Physical Properties

Names and Identifiers

• Fmoc-l-threonine Monohydrate
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-threonine monohydrate (Fmoc-L-Thr-OH)
• Fmoc-Thr-OH monohydrate, >=98.0% (sum of enantiomers, HPLC)
• (2S,3R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-hydroxybutanoic acid hydrate
• Fmoc-L-threonine hydrate
• (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxybutanoic acid;hydrate
• CS-0205552
• SCHEMBL21837768
• Fmoc-Thr-OH. H2O
• EN300-182123
• A853592
• Q-101845
• (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxybutanoicacidhydrate
• (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxybutanoic acid hydrate
• MFCD00792901
• AKOS015924180
• 229957-49-7
• (2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoic acid hydrate

• MDL： MFCD00792901
• Inchi： 1S/C19H19NO5.H2O/c1-11(21)17(18(22)23)20-19(24)25-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16;/h2-9,11,16-17,21H,10H2,1H3,(H,20,24)(H,22,23);1H2/t11-,17+;/m1./s1
• InChI Key： CGNQPFAECJFQNV-NRNQBQMASA-N
• SMILES： O(C(N[C@H](C(=O)O)[C@@H](C)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2.O

Computed Properties

• Exact Mass: 359.13700
• Monoisotopic Mass: 359.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• PSA: 105.09000
• LogP: 2.68570

Additional information on Fmoc-l-threonine Monohydrate

Fmoc-l-Threonine Monohydrate (CAS No. 229957-49-7): A Versatile Building Block in Peptide Synthesis and Biomedical Research

Fmoc-l-threonine monohydrate (CAS No. 229957-49-7) is a protected amino acid derivative widely utilized in the field of chemical biology and pharmaceutical development. As a key intermediate in solid-phase peptide synthesis (SPPS), this compound plays a critical role in the construction of complex peptides and peptidomimetics. The molecule features an N-Fmoc (fluorenylmethyloxycarbonyl) protecting group, which ensures selective deprotection under mild basic conditions, while the hydroxyl group of threonine remains available for further functionalization. Its monohydrate form enhances solubility and stability, making it a preferred choice for researchers working on therapeutic peptides, enzyme inhibitors, and biomaterials.

The structural characteristics of Fmoc-l-threonine monohydrate are defined by its chiral center at the β-position, a feature that distinguishes it from other amino acids and contributes to its unique conformational flexibility. This property is particularly valuable in the design of bioactive molecules that require precise three-dimensional arrangements for optimal target binding. Recent studies have highlighted its utility in developing cyclic peptides with enhanced metabolic stability, a growing area of interest in drug discovery for overcoming proteolytic degradation.

In the context of modern synthetic methodologies, Fmoc-l-threonine monohydrate has been integrated into advanced protocols such as native chemical ligation and click chemistry-based approaches. For instance, its compatibility with copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) has enabled the site-specific incorporation of functional moieties into peptide backbones. This capability has been leveraged in the creation of fluorescently labeled peptides for cellular imaging studies and bioconjugation applications.

The demand for high-purity reagents like Fmoc-l-threonine monohydrate has surged alongside advancements in personalized medicine and targeted therapies. In 2023, researchers demonstrated its efficacy as a building block for tumor-homing peptides that selectively bind to overexpressed receptors on cancer cells. These findings underscore its potential in precision oncology and diagnostic imaging agents.

Synthesis of Fmoc-l-threonine monohydrate typically involves multi-step organic reactions starting from l-threonine or its derivatives. The process includes selective protection of the α-amino group using fluorenylmethanol under controlled conditions to preserve the integrity of the hydroxyl functionality. Modern purification techniques such as high-performance liquid chromatography (HPLC) ensure product consistency at >98% purity, meeting stringent requirements for pharmaceutical and academic research applications.

Environmental sustainability considerations have also influenced recent developments involving this compound. Green chemistry initiatives now prioritize solvent recovery systems during large-scale production to minimize ecological impact while maintaining cost-effectiveness for industrial users.

In biotechnological applications, Fmoc-l-threonine monohydrate serves as a critical component in automated peptide synthesizers used by both academic laboratories and biopharmaceutical companies. Its compatibility with Fmoc-based protocols simplifies workflow integration compared to alternative protection strategies like BOC chemistry.

The global market for protected amino acids like this compound is projected to grow significantly through 2030, driven by expanding research into neurodegenerative diseases and antimicrobial resistance solutions where peptide-based therapeutics show promise.

Ongoing investigations continue to explore novel applications such as enzyme-catalyzed modifications using Fmoc-protected substrates under biocompatible conditions. These studies aim to expand the scope of enzymatic cascade reactions that could revolutionize industrial-scale peptide manufacturing processes.